N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide

• IUPAC Name: N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide
• InChI: InChI=1S/C16H23N5O3/c1-10-14(11(2)21(4)19-10)24-9-13(22)18-12-5-8-23-15(12)16-17-6-7-20(16)3/h6-7,12,15H,5,8-9H2,1-4H3,(H,18,22)/t12-,15-/m0/s1
• InChI Key: WKDXVUBQIYAFSS-WFASDCNBSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)OCC(=O)NC2CCOC2C3=NC=CN3C
• Isomeric SMILES: CC1=C(C(=NN1C)C)OCC(=O)N[C@H]2CCO[C@@H]2C3=NC=CN3C
• Molecular Formula: C16H23N5O3
• Molecular Weight: 333.39 g/mol

Description

N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide is a complex organic compound that features both imidazole and pyrazole rings. These heterocyclic structures are known for their significant roles in various biochemical and pharmaceutical applications. The compound’s unique structure allows it to participate in a variety of chemical reactions, making it a valuable subject of study in synthetic chemistry and medicinal research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the imidazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Formation of the pyrazole ring: This involves the reaction of hydrazines with 1,3-diketones or their equivalents.

Coupling of the imidazole and pyrazole rings: This step often requires the use of coupling reagents such as EDCI or DCC in the presence of a base like triethylamine.

Formation of the oxolan ring: This can be synthesized through the cyclization of a diol precursor under acidic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the imidazole or pyrazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated reagents in the presence of a base like sodium hydroxide.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe due to its ability to interact with various biological targets.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as catalysts or sensors.

Mechanism of Action

The mechanism by which N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide exerts its effects involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound’s structure allows it to bind to these targets, potentially inhibiting or modulating their activity. The exact pathways involved would depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• 4-Pyrazoleboronic acid pinacol ester
• 1-Methylpyrazole-4-boronic acid pinacol ester

Uniqueness

N-[(2S,3S)-2-(1-methylimidazol-2-yl)oxolan-3-yl]-2-(1,3,5-trimethylpyrazol-4-yl)oxyacetamide is unique due to its combination of imidazole and pyrazole rings, which confer distinct chemical properties and reactivity. This makes it particularly valuable for applications requiring specific interactions with biological targets or for the synthesis of complex organic molecules.